Cas no 87851-77-2 ((3-trans-Chloroallyl)oxyamine (~90%))
(3-trans-Chloroallyl)oxyamine (~90%) Chemical and Physical Properties
Names and Identifiers
-
- O-(3-Chloroallyl)hydroxylamine
- (3-trans-Chloroallyl)oxyamine
- (E)-O-(3-Chloro-2-propenyl)hydroxylamine
- O-(3-Chloro-2-propenyl)hydroxylamine
- O-[(2E)-3-chloro-2-propen-1-yl]Hydroxylamine
- 3-trans-chloroallyloxyamine
- (E)-3-chloro-2-propenyloxyamine
- XGNHRRHYGMFKAQ-OWOJBTEDSA-N
- O-[(E)-3-Chloroallyl]hydroxylamine
- 3995AC
- AX8233996
- ST24048801
- 851C772
- Hydroxylamine, O-(3-chloro-2-propenyl)-, (E)- (ZCI)
- Hydroxylamine, O-[(2E)-3-chloro-2-propenyl]- (9CI)
- O-[(2E)-3-Chloro-2-propen-1-yl]hydroxylamine (ACI)
- O-[(E)-3-chloroprop-2-enyl]hydroxylamine
- EN300-122837
- CS-0186105
- 87851-77-2
- DB-077120
- O-[(2E)-3-Chloro-2-propen-1-yl]-hydroxylamine; (E)-O-(3-Chloro-2-propenyl)-hydroxylamine; (E)-O-(3-Chloro-2-propenyl)hydroxylamine
- DS-3847
- O-[(2E)-3-CHLOROPROP-2-EN-1-YL]HYDROXYLAMINE
- SCHEMBL944900
- (3-trans-Chloroallyl)oxyamine (~90%)
- DTXSID301255966
- MFCD09951937
- EN300-7571404
- (E)-O-(3-Chloroallyl)hydroxylamine
- AKOS006288151
-
- MDL: MFCD09951937
- Inchi: 1S/C3H6ClNO/c4-2-1-3-6-5/h1-2H,3,5H2/b2-1+
- InChI Key: XGNHRRHYGMFKAQ-OWOJBTEDSA-N
- SMILES: C(=C/Cl)\CON
Computed Properties
- Exact Mass: 107.01400
- Monoisotopic Mass: 107.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 35.2
Experimental Properties
- Density: 1.155
- Melting Point: N/A
- Boiling Point: 209 ºC
- Flash Point: 80 ºC
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
- PSA: 35.25000
- LogP: 1.32950
(3-trans-Chloroallyl)oxyamine (~90%) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-trans-Chloroallyl)oxyamine (~90%) Customs Data
- HS CODE:2922199090
- Customs Data:
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-trans-Chloroallyl)oxyamine (~90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C325075-25g |
(3-trans-Chloroallyl)oxyamine (~90%) |
87851-77-2 | 25g |
$ 170.00 | 2023-09-08 | ||
| TRC | C325075-100 g |
(3-trans-Chloroallyl)oxyamine |
87851-77-2 | 100g |
$ 215.00 | 2022-01-10 | ||
| TRC | C325075-250 g |
(3-trans-Chloroallyl)oxyamine |
87851-77-2 | 250g |
$ 425.00 | 2022-01-10 | ||
| Apollo Scientific | OR939572-10g |
O-(3-Chloroallyl)hydroxylamine |
87851-77-2 | 95% | 10g |
£145.00 | 2024-07-20 | |
| Apollo Scientific | OR939572-25g |
O-(3-Chloroallyl)hydroxylamine |
87851-77-2 | 95% | 25g |
£109.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31690-1g |
O-(3-Chloroallyl)hydroxylamine |
87851-77-2 | 95+% | 1g |
¥118.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31690-10g |
O-(3-Chloroallyl)hydroxylamine |
87851-77-2 | 95+% | 10g |
¥558.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31690-5g |
O-(3-Chloroallyl)hydroxylamine |
87851-77-2 | 95+% | 5g |
¥348.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31690-25g |
O-(3-Chloroallyl)hydroxylamine |
87851-77-2 | 95+% | 25g |
¥1118.0 | 2024-07-19 | |
| TRC | C325075-100g |
(3-trans-Chloroallyl)oxyamine (~90%) |
87851-77-2 | 100g |
$ 265.00 | 2023-09-08 |
(3-trans-Chloroallyl)oxyamine (~90%) Production Method
Production Method 1
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9
Production Method 2
(3-trans-Chloroallyl)oxyamine (~90%) Raw materials
- 2-Propanone,O-[(2E)-3-chloro-2-propen-1-yl]oxime
- Acetamide, N-[[(2E)-3-chloro-2-propen-1-yl]oxy]-
(3-trans-Chloroallyl)oxyamine (~90%) Preparation Products
(3-trans-Chloroallyl)oxyamine (~90%) Suppliers
(3-trans-Chloroallyl)oxyamine (~90%) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on (3-trans-Chloroallyl)oxyamine (~90%)
Introduction to (3-trans-Chloroallyl)oxyamine (~90%) and Its Applications in Modern Chemical Biology
Compound with the CAS number 87851-77-2, specifically identified as (3-trans-Chloroallyl)oxyamine (~90%), represents a significant advancement in the realm of chemical biology. This compound has garnered considerable attention due to its unique structural properties and versatile applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of a chloroallyl group and an oxyamine moiety endows this molecule with distinct reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.
The (3-trans-Chloroallyl)oxyamine (~90%) is characterized by its high purity, which is approximately 90%. This level of purity is crucial for ensuring the reliability and reproducibility of experimental results in both academic and industrial settings. The compound's stability under various conditions further enhances its utility, allowing researchers to explore its potential without concerns regarding degradation or impurities.
In recent years, there has been a surge in research focusing on oxyamine derivatives due to their potential role in modulating biological pathways. Oxyamines are known for their ability to participate in redox reactions, making them particularly interesting for studying oxidative stress and antioxidant mechanisms. The chloroallyl group, on the other hand, introduces electrophilic centers that can be readily functionalized, providing a scaffold for the synthesis of more complex molecules.
One of the most compelling aspects of (3-trans-Chloroallyl)oxyamine (~90%) is its application in the synthesis of small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated its utility in generating inhibitors that interact with kinases and other enzymes involved in cancer progression. The ability to modify the chloroallyl moiety allows for fine-tuning of binding affinities and selectivity, which are critical factors in drug design.
The pharmaceutical industry has been particularly keen on exploring oxyamine derivatives for their potential as prodrugs or bioactivatable probes. These compounds can be designed to release active pharmacological agents under specific physiological conditions, thereby enhancing therapeutic efficacy while minimizing side effects. The high purity of (3-trans-Chloroallyl)oxyamine (~90%) ensures that researchers can accurately assess these properties without interference from impurities.
Moreover, the compound's reactivity makes it an excellent candidate for cross-coupling reactions, which are fundamental in modern organic synthesis. Techniques such as Suzuki-Miyaura and Heck couplings can be employed to introduce diverse functional groups, expanding the chemical space available for drug discovery. This flexibility has been leveraged in recent studies aimed at developing novel antiviral and anti-inflammatory agents.
The use of computational methods has also played a pivotal role in understanding the behavior of (3-trans-Chloroallyl)oxyamine (~90%). Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict binding modes and optimize lead compounds. These computational approaches are increasingly integral to drug discovery pipelines, as they can significantly reduce the time and cost associated with experimental screening.
In conclusion, the compound with CAS number 87851-77-2, known as (3-trans-Chloroallyl)oxyamine (~90%), represents a cornerstone in modern chemical biology. Its unique structural features and high purity make it an invaluable tool for researchers exploring new therapeutic strategies. As advancements continue to emerge in synthetic chemistry and drug design, the potential applications of this compound are likely to expand further, solidifying its importance in both academic research and industrial development.
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